Cas no 7098-22-8 (Tetratetracontane)

• Product Name: Tetratetracontane
• CAS No: 7098-22-8
• MF: C₄₄H₉₀
• MW: 619.185414791107
• MDL: MFCD00015268
• CID: 85826
• PubChem ID: 87576521
• Update Time: 2025-04-18

Tetratetracontane Chemical and Physical Properties

Names and Identifiers

• Tetratetracontane
• D-2887 Calibration Mix
• D-2887 Calibration Solution
• N-Tetratetracontane
• n-Tetratetracontaneneat
• FPX2NM4VIT
• Tetratetracontane, analytical standard
• Tetratetracontane, 99%
• KMXFZRSJMDYPPG-UHFFFAOYSA-N
• NSC102262
• Tetratetracontane, purum, >=95.0% (GC)
• ST45022217

• MDL： MFCD00015268
• Inchi： 1S/C44H90/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-44H2,1-2H3
• InChI Key： KMXFZRSJMDYPPG-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCC
• BRN： 1804576

Computed Properties

• Exact Mass: 618.70400
• Monoisotopic Mass: 618.704
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 44
• Rotatable Bond Count: 41
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23.4
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.9192 (estimate)
• Melting Point: 85-87 °C (lit.)
• Boiling Point: 559.34°C (estimate)
• Flash Point: 448.2°C
• Refractive Index: 1.4766 (estimate)
• PSA: 0.00000
• LogP: 17.41040
• Solubility: Not available

Tetratetracontane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes